6-Amino-1-(4-methoxyphenyl)-2-methylsulfanylpyrimidin-4-one

• IUPAC Name: 6-amino-1-(4-methoxyphenyl)-2-methylsulfanylpyrimidin-4-one
• InChI: InChI=1S/C12H13N3O2S/c1-17-9-5-3-8(4-6-9)15-10(13)7-11(16)14-12(15)18-2/h3-7H,13H2,1-2H3
• InChI Key: YWBCVLPTTRFAKN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=CC(=O)N=C2SC)N
• Molecular Formula: C12H13N3O2S
• Molecular Weight: 263.32 g/mol

Description

Synthesis Analysis

While there isn’t specific information available on the synthesis of “6-Amino-1-(4-methoxyphenyl)-2-methylsulfanylpyrimidin-4-one”, there are related compounds that have been synthesized using various methods. For instance, a similar compound, “6-amino-4-(4-methoxyphenyl)-5-cyano-3-methyl-1-phenyl-1,4-dihydropyrano[2,3-c]pyrazoles”, was synthesized using disulfonic acid imidazolium chloroaluminate as a catalyst.

Scientific Research Applications

Antiviral and Antiretroviral Activity

Research on pyrimidine derivatives, such as those synthesized from 6-hydroxypyrimidines and 2,4-diamino-6-hydroxypyrimidines, has demonstrated potential antiviral and antiretroviral activities. These compounds have shown inhibition against a range of viruses, including herpes simplex virus (HSV-1 and HSV-2), varicella-zoster virus (VZV), cytomegalovirus (CMV), Moloney sarcoma virus (MSV), and human immunodeficiency virus (HIV-1 and HIV-2) (Holý et al., 2002); (Hocková et al., 2003).

Anti-Inflammatory and Analgesic Properties

Some pyrimidine derivatives synthesized from reactions involving visnagen or khellin with 6-amino-2-thiouracil have exhibited promising analgesic and anti-inflammatory activities. This suggests potential applications in developing new therapeutic agents for pain and inflammation management (Abu‐Hashem & Youssef, 2011).

Corrosion Inhibition

Pyridine derivatives, including those structurally related to "6-Amino-1-(4-methoxyphenyl)-2-methylsulfanylpyrimidin-4-one," have been studied for their corrosion inhibition properties on metals in acidic environments. These studies indicate the potential for such compounds to serve as effective corrosion inhibitors, offering protection for metals against degradation in industrial applications (Ansari et al., 2015).

Synthetic Utility in Organic Chemistry

The synthetic transformations and reactions of pyrimidine derivatives highlight their utility in the synthesis of complex organic molecules. For example, the preparation of various 2-sulfanyl- and 2-aminopyrimidines through alkylation demonstrates the versatility of pyrimidine scaffolds in organic synthesis, potentially leading to new materials or pharmacologically active compounds (Grigoryan et al., 2012).

Safety And Hazards

The safety and hazards associated with “6-Amino-1-(4-methoxyphenyl)-2-methylsulfanylpyrimidin-4-one” are not well-documented. It’s important to handle all chemical compounds with care and follow appropriate safety protocols.